N,2,2-trimethylcyclobutan-1-amine hydrochloride
Overview
Description
N,2,2-trimethylcyclobutan-1-amine hydrochloride (TMCH) is an organic compound with a molecular formula of C5H12ClN. It is a white crystalline solid that is soluble in water and ethanol. It is a chiral compound, meaning that it has two non-superimposable mirror image forms. TMCH is used in a variety of scientific research applications and is a useful tool for studying biochemical and physiological processes.
Scientific Research Applications
N,2,2-trimethylcyclobutan-1-amine hydrochloride has a variety of scientific research applications, including in studies of enzyme kinetics, protein-ligand interactions, and receptor-ligand interactions. It is also used in studies of metabolic pathways and drug metabolism. In addition, it can be used to study the effects of drugs on cells and tissues.
Mechanism of Action
N,2,2-trimethylcyclobutan-1-amine hydrochloride is believed to act by binding to specific receptors on the surface of cells. It has been shown to interact with a variety of receptors, including the serotonin receptor, the dopamine receptor, and the histamine receptor. The binding of N,2,2-trimethylcyclobutan-1-amine hydrochloride to these receptors is believed to alter the activity of the receptors, leading to changes in cellular function.
Biochemical and Physiological Effects
N,2,2-trimethylcyclobutan-1-amine hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including monoamine oxidase and cytochrome P450. It has also been shown to inhibit the release of neurotransmitters, such as serotonin and dopamine, and to alter the activity of ion channels. In addition, it has been shown to affect the expression of certain genes and to alter the activity of certain hormones.
Advantages and Limitations for Lab Experiments
One of the advantages of using N,2,2-trimethylcyclobutan-1-amine hydrochloride in laboratory experiments is that it is relatively easy to synthesize and is relatively stable. In addition, it has a wide range of applications and can be used in a variety of studies. However, N,2,2-trimethylcyclobutan-1-amine hydrochloride also has some limitations. It is not very soluble in water and has a relatively short half-life, which can limit its usefulness in some experiments.
Future Directions
There are a variety of potential future directions for research involving N,2,2-trimethylcyclobutan-1-amine hydrochloride. These include further studies of its mechanism of action and its effects on biochemical and physiological processes. In addition, further research could be conducted on its potential applications in drug development, as well as its potential use as an imaging agent. Additionally, further research could be conducted on its effects on gene expression and its potential use as a therapeutic agent. Finally, further research could be conducted on its potential use as a biomarker for various diseases.
Synthesis Methods
N,2,2-trimethylcyclobutan-1-amine hydrochloride can be synthesized using a variety of methods, including the reaction of 2-methyl-2-butanol with hydrochloric acid and ammonia, or the reaction of 2-methyl-2-butanol with hydrochloric acid and sodium nitrite. The reaction of 2-methyl-2-butanol with hydrochloric acid and ammonia is the most common method of synthesis.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N,2,2-trimethylcyclobutan-1-amine hydrochloride involves the reaction of 2,2,4-trimethyl-1,3-cyclobutanedione with ammonia followed by reduction and quaternization with hydrochloric acid.", "Starting Materials": [ "2,2,4-trimethyl-1,3-cyclobutanedione", "Ammonia", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "2,2,4-trimethyl-1,3-cyclobutanedione is reacted with excess ammonia in ethanol at room temperature for 24 hours.", "The resulting imine is reduced with sodium borohydride in ethanol at 0-5°C for 2 hours.", "The amine is then quaternized with hydrochloric acid in ethanol at reflux for 2 hours to yield N,2,2-trimethylcyclobutan-1-amine hydrochloride." ] } | |
CAS RN |
2763776-42-5 |
Product Name |
N,2,2-trimethylcyclobutan-1-amine hydrochloride |
Molecular Formula |
C7H16ClN |
Molecular Weight |
149.7 |
Purity |
95 |
Origin of Product |
United States |
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